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Compound of Interest

Compound Name: Methyl 5-iodo-2-methylbenzoate

Cat. No.: B026446

This document provides immediate, essential safety and logistical information for the handling
of Methyl 5-iodo-2-methylbenzoate. It is intended for researchers, scientists, and
professionals in drug development. The following procedures and recommendations are
designed to ensure a safe laboratory environment.

Hazard Identification and Classification

Methyl 5-iodo-2-methylbenzoate is classified with the following hazards:
o Skin Corrosion/Irritation: Category 2[1]
o Serious Eye Damage/Eye Irritation: Category 2[1]

o Specific target organ toxicity (single exposure): Category 3, targeting the respiratory
system[1]

Hazard Statements:
e H315: Causes skin irritation[2]
o H319: Causes serious eye irritation[2]

o H335: May cause respiratory irritation[1][2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b026446?utm_src=pdf-interest
https://www.benchchem.com/product/b026446?utm_src=pdf-body
https://www.benchchem.com/product/b026446?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH3385303&productDescription=METHL+2-IODO-5-METHLBNZOATE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3385303&productDescription=METHL+2-IODO-5-METHLBNZOATE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3385303&productDescription=METHL+2-IODO-5-METHLBNZOATE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-iodo-5-methylbenzoic-acid-pd181109102507.html
https://www.echemi.com/sds/2-iodo-5-methylbenzoic-acid-pd181109102507.html
https://www.fishersci.com/store/msds?partNumber=AAH3385303&productDescription=METHL+2-IODO-5-METHLBNZOATE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-iodo-5-methylbenzoic-acid-pd181109102507.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Precautionary Statements: A comprehensive list of precautionary statements covering
prevention, response, storage, and disposal is provided in the Safety Data Sheet.[1][2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling Methyl 5-iodo-2-methylbenzoate.

PPE Category Item Specification

Tightly fitting, conforming to
Eye/Face Protection Safety Goggles EN 166 (EU) or NIOSH (US)
standards.[2]

Chemical-resistant, impervious
Skin Protection Gloves gloves (e.g., nitrile or

neoprene).[3]

Flame-resistant and chemical-

Lab Coat )
resistant.[3]
) Protective work clothing. Avoid
Clothing . .
polyester or acrylic fabrics.[4]
Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
Respiratory Protection Respirator full-face respirator may be

necessary.[1][2]
Recommended filter type:
Organic gases and vapors filter
(Type A, Brown), conforming to
EN14387.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a systematic workflow is critical for safety and experimental integrity.
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Preparation:

o Ensure a chemical fume hood is operational before starting any work.[5]

o Assemble all necessary glassware and equipment within the fume hood.[5]

o Clearly label all containers.[5]

o Confirm that an emergency eyewash station and safety shower are accessible.[5]

Weighing and Dispensing:

o Don all required PPE as specified in the table above.[5]

o Conduct all weighing and dispensing activities inside a chemical fume hood.[5]

o Use disposable weighing materials or clean glassware.[5]

o Keep the primary container tightly sealed when not in use.[5]

Reaction Setup and Execution:

[¢]

All reactions must be performed in a well-ventilated fume hood.[5]

[e]

Inspect glassware for any defects before use.[5]

o

Use controlled heating sources like a heating mantle; avoid open flames.[5]

[¢]

Continuously monitor the reaction for any unusual activity.[5]

Post-Procedure and Decontamination:

o Allow all equipment to cool to room temperature inside the fume hood.[5]

o Quench any reactive materials before cleaning glassware.[5]

o Decontaminate surfaces that may have come into contact with the chemical using a
suitable solvent, followed by soap and water.[5]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_iodopropoxy_Benzene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Remove PPE in the correct sequence to prevent self-contamination.[5]

o Wash hands thoroughly after removing gloves.

Emergency Procedures

Incident First-Aid Measures

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek medical attention.[1]

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
Skin Contact occurs, get medical advice/attention. Remove

and wash contaminated clothing before reuse.

[1]

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell. If

Inhalation

not breathing, give artificial respiration.[1]

Clean mouth with water and drink plenty of
water afterward. Do NOT induce vomiting.[6]
Immediately call a POISON CENTER or doctor.

[6]

Ingestion

For small spills within a fume hood, use an inert
absorbent material. Collect the contaminated
) material and place it in a designated hazardous
spill waste container. For large spills, evacuate the
area and follow institutional emergency

procedures.[5][7]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure safety.
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» Waste Classification: Methyl 5-iodo-2-methylbenzoate is a halogenated organic
compound.[8][9]

o Waste Segregation:

o Collect all waste containing this chemical, including unused product, reaction residues,
and contaminated materials, in a designated "halogenated organic waste" container.[7][8]

o Do not mix halogenated waste with non-halogenated organic waste.[10][11] The disposal
of halogenated solvents can be significantly more expensive.[9][11]

o Ensure waste containers are properly labeled with "Hazardous Waste" and the chemical
contents.[7][10]

o Container Management:

o Keep waste containers tightly closed when not in use.[7][9]

o Store waste containers in a cool, dry, and well-ventilated area.[1]
» Final Disposal:

o Dispose of the chemical waste through an approved waste disposal plant, following all
local, regional, and national regulations.[1] Do not dispose of it down the drain.[10]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of Methyl 5-iodo-2-methylbenzoate
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Caption: Logical workflow for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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